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Compound of Interest

Compound Name: 1-(4-Biphenylyl)ethanol

Cat. No.: B1360031

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-(4-
Biphenylyl)ethanol as a versatile building block in organic synthesis. This document details its
preparation through various methods and its application in key synthetic transformations,
including esterification, dehydration, and cross-coupling reactions. The provided protocols are
intended to serve as a practical guide for laboratory applications.

Physicochemical Properties and Safety Information

1-(4-Biphenylyl)ethanol is a white crystalline solid at room temperature. It is soluble in
common organic solvents such as ethanol, ether, and ketones.

Property Value Reference
Molecular Formula C14H140

Molecular Weight 198.26 g/mol

Melting Point 95-97 °C

Appearance White crystalline solid

CAS Number 3562-73-0
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Safety Precautions: 1-(4-Biphenylyl)ethanol is irritating to the eyes, respiratory system, and
skin. Appropriate personal protective equipment, including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. All manipulations should be performed in a
well-ventilated fume hood.

Synthesis of 1-(4-Biphenylyl)ethanol

1-(4-Biphenylyl)ethanol can be synthesized through two primary routes: the reduction of 4-
acetylbiphenyl and the Grignard reaction of a biphenyl derivative with an acetaldehyde
equivalent.

Reduction of 4-Acetylbiphenyl

A common and efficient method for the synthesis of 1-(4-Biphenylyl)ethanol is the reduction of
the commercially available ketone, 4-acetylbiphenyl. Sodium borohydride (NaBHa4) in an
alcoholic solvent is a mild and effective reducing agent for this transformation.

Experimental Protocol: Sodium Borohydride Reduction of 4-Acetylbiphenyl
e Materials:

o 4-Acetylbiphenyl

o

Methanol (MeOH)

o

Sodium borohydride (NaBHa4)

[¢]

Dichloromethane (DCM)

[¢]

Saturated aqueous ammonium chloride (NH4Cl) solution

o

Anhydrous sodium sulfate (Na2S0Oa)

e Procedure:

o In a round-bottom flask, dissolve 4-acetylbiphenyl (1.0 eq) in methanol (10 volumes).

o Cool the solution to 0 °C in an ice bath.
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[e]

Slowly add sodium borohydride (1.2 eq) portion-wise to the stirred solution, maintaining
the temperature at 0 °C.

o After the addition is complete, allow the reaction to warm to room temperature and stir for
3-5 hours.

o Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, carefully quench the reaction by the slow addition of saturated aqueous
NHa4Cl solution at 0 °C.

o Remove the methanol under reduced pressure.

 To cite this document: BenchChem. [Application Notes and Protocols for 1-(4-
Biphenylyl)ethanol in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360031#use-of-1-4-biphenylyl-ethanol-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1360031#use-of-1-4-biphenylyl-ethanol-in-organic-synthesis
https://www.benchchem.com/product/b1360031#use-of-1-4-biphenylyl-ethanol-in-organic-synthesis
https://www.benchchem.com/product/b1360031#use-of-1-4-biphenylyl-ethanol-in-organic-synthesis
https://www.benchchem.com/product/b1360031#use-of-1-4-biphenylyl-ethanol-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360031?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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